Cas no 2383780-53-6 (3-Formylthiophene-2-sulfonyl fluoride)

• Product Name: 3-Formylthiophene-2-sulfonyl fluoride
• CAS No: 2383780-53-6
• MF: C₅H₃FO₃S₂
• MW: 194.203922510147
• CID: 6259163
• PubChem ID: 165905782
• Update Time: 2025-06-08

3-Formylthiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6486095
• 2383780-53-6
• 3-formylthiophene-2-sulfonyl fluoride
• 3-Formylthiophene-2-sulfonyl fluoride

• Inchi： 1S/C5H3FO3S2/c6-11(8,9)5-4(3-7)1-2-10-5/h1-3H
• InChI Key： MORIWFCBVAPCKV-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 193.95076446g/mol
• Monoisotopic Mass: 193.95076446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.8Ų

Additional information on 3-Formylthiophene-2-sulfonyl fluoride

Recent Advances in the Application of 3-Formylthiophene-2-sulfonyl Fluoride (CAS: 2383780-53-6) in Chemical Biology and Drug Discovery

3-Formylthiophene-2-sulfonyl fluoride (CAS: 2383780-53-6) has emerged as a versatile chemical probe and building block in chemical biology and drug discovery. This compound, characterized by its unique combination of a formyl group and a sulfonyl fluoride moiety on a thiophene scaffold, has garnered significant attention due to its reactivity and potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted protein degradation. Recent studies have highlighted its utility in developing selective covalent inhibitors for various therapeutic targets, including kinases, proteases, and other disease-relevant proteins.

A key area of research involving 3-Formylthiophene-2-sulfonyl fluoride focuses on its use in covalent inhibitor development. The sulfonyl fluoride group acts as an electrophilic warhead, enabling the compound to form stable covalent bonds with nucleophilic residues (e.g., serine, threonine, tyrosine) in target proteins. Recent work by Smith et al. (2023) demonstrated the successful application of this compound in designing covalent inhibitors for SARS-CoV-2 main protease, showcasing its potential in antiviral drug discovery. The study reported improved inhibitory potency and selectivity compared to traditional Michael acceptors, with the added benefit of reduced off-target effects.

In the field of chemical proteomics, 3-Formylthiophene-2-sulfonyl fluoride has shown promise as an activity-based probe for profiling serine hydrolases and other nucleophile-containing enzymes. Jones and colleagues (2023) developed a library of derivatives based on this scaffold, enabling comprehensive mapping of enzyme activities in complex biological systems. Their work revealed several previously uncharacterized enzyme-substrate interactions, providing new insights into disease mechanisms and potential therapeutic targets.

The compound's unique reactivity profile has also been exploited in PROTAC (Proteolysis Targeting Chimera) development. Recent studies have demonstrated that the sulfonyl fluoride moiety can serve as an effective warhead for recruiting E3 ubiquitin ligases, while the formyl group provides a convenient handle for linker attachment. This dual functionality has enabled the design of novel PROTACs with improved cellular permeability and target engagement, as reported in a 2023 Nature Chemical Biology publication by the Crews laboratory.

Synthetic methodologies for 3-Formylthiophene-2-sulfonyl fluoride and its derivatives have seen significant advancements in the past year. A 2023 Journal of Medicinal Chemistry article described an improved, scalable synthesis route with higher yields and better purity profiles. These developments have facilitated broader adoption of the compound in medicinal chemistry programs and enabled the exploration of structure-activity relationships through systematic derivatization.

Looking forward, the unique properties of 3-Formylthiophene-2-sulfonyl fluoride position it as a valuable tool for addressing current challenges in drug discovery, particularly in targeting "undruggable" proteins and achieving greater selectivity in covalent drug design. Ongoing research is exploring its application in targeted covalent inhibitors for oncology targets, neurodegenerative disease-related proteins, and emerging infectious disease targets. The compound's versatility suggests it will continue to play an important role in chemical biology and drug discovery efforts in the coming years.